![molecular formula C16H48O6Si7 B038720 Hexadecamethylheptasiloxane CAS No. 541-01-5](/img/structure/B38720.png)
Hexadecamethylheptasiloxane
Overview
Description
Synthesis Analysis
The synthesis of siloxanes, including hexadecamethylheptasiloxane, often involves the condensation of silanols or the reaction of chlorosilanes with water or other agents. For example, Unno et al. (1996) describe the synthesis of hexasilsesquioxanes by condensing silanetriol using dicyclohexylcarbodiimide as a dehydrating agent, illustrating a method that could be applied or adapted for this compound synthesis (Unno et al., 1996).
Molecular Structure Analysis
The molecular structure of siloxanes like this compound is characterized by their silicon-oxygen backbone. Paddock et al. (1983) analyzed the crystal and molecular structure of hexadecamethylcyclooctasiloxane, showing a crown-like conformation dependent on van der Waals interactions between methyl groups (Paddock et al., 1983). This provides insights into the structural aspects of related compounds, including this compound.
Chemical Reactions and Properties
Siloxanes undergo various chemical reactions, including hydrolysis, condensation, and substitution, which affect their properties and applications. The synthesis and reactivity of hexakis(trimethylsilyl)disilane, for example, highlight the potential chemical modifications and reactivity of siloxane compounds (Gilman & Harrell, 1967).
Physical Properties Analysis
The physical properties of siloxanes, including this compound, are crucial for their applications. Properties such as density, viscosity, and thermal stability are influenced by their molecular structure. Thol et al. (2019) provided detailed information on the thermodynamic properties of various siloxanes, offering insights into their behavior under different conditions (Thol et al., 2019).
Scientific Research Applications
Thermodynamic Properties for Engineering Applications : New equations of state for siloxanes, including similar compounds, are being developed to calculate their thermodynamic properties. These properties are crucial for process and power engineering, indicating its application in designing and operating equipment and processes in industries (Thol et al., 2019).
Material Science and Engineering : Siloxanes are used in creating 3D porous PDMS (Polydimethylsiloxane) foams after a cleaning procedure involving hexane and ethanol. These materials have stability and can be used as scaffolds for other agents, showing the material's importance in structural and thermoanalytical characterizations (González-Rivera et al., 2018).
Crystal Structure Insights : The crystal structure of similar siloxane compounds reveals conformational and interaction details like the crown-like structure formed by silicon atoms in hexadecamethylcyclooctasiloxane, indicating the importance of these compounds in understanding molecular structures and designing new materials (Paddock et al., 1983).
Chemical Synthesis : Siloxanes can be synthesized efficiently for various applications in aerospace, automotive, and chemical industries. This shows their versatility and importance in industrial processes (Basenko et al., 2013).
Catalysis and Transport : Hexameric resorcin[4]arenes and pyrogallol[4]arenes, which might include siloxane structures, are studied for their molecular behavior in small spaces, indicating applications in catalysis and transport (Avram et al., 2011).
Environmental Applications : Certain strains of Rhodococcus can degrade hexane and other hydrocarbons, which might include siloxanes, under aerobic conditions, providing a potential solution for reducing volatile organic compound pollution in the environment (Lee et al., 2010).
Green Chemistry : A green method for preparing PDMS membranes uses water and DBSA, leading to enhanced pervaporation performance compared to traditional methods. This indicates the role of siloxanes in developing environmentally friendly technologies (Li et al., 2013).
Safety and Hazards
Mechanism of Action
Target of Action
As an organosiloxane, it is known to interact with various biological systems, but the exact targets remain to be identified .
Mode of Action
Organosiloxanes are known for their unique physicochemical properties, such as low surface tension, good lubricity, and high-temperature resistance . These properties may influence their interactions with biological targets.
Pharmacokinetics
Its physicochemical properties, such as its molecular weight of 5331472 and its low surface tension, may influence its bioavailability .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Hexadecamethylheptasiloxane. For instance, its stability and efficacy may be affected by temperature, given its high-temperature resistance .
properties
IUPAC Name |
bis[[[dimethyl(trimethylsilyloxy)silyl]oxy-dimethylsilyl]oxy]-dimethylsilane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H48O6Si7/c1-23(2,3)17-25(7,8)19-27(11,12)21-29(15,16)22-28(13,14)20-26(9,10)18-24(4,5)6/h1-16H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFVSFLUJRHRSJG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H48O6Si7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8060242 | |
Record name | Hexadecamethylheptasiloxane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8060242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
533.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Boiling Point |
286.8 °C, BP: 270 °C | |
Record name | Hexadecamethylheptasiloxane | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8420 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Very soluble in benzene, ligroin | |
Record name | Hexadecamethylheptasiloxane | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8420 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
0.9012 g/cu cm at 20 °C | |
Record name | Hexadecamethylheptasiloxane | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8420 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
5.55X10-4 mm Hg at 25 °C (extrapolated) | |
Record name | Hexadecamethylheptasiloxane | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8420 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
Liquid | |
CAS RN |
541-01-5 | |
Record name | Hexadecamethylheptasiloxane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=541-01-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Hexadecamethylheptasiloxane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000541015 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Heptasiloxane, 1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,13-hexadecamethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Hexadecamethylheptasiloxane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8060242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Hexadecamethylheptasiloxane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.968 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Hexadecamethylheptasiloxane | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8420 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
-78 °C | |
Record name | Hexadecamethylheptasiloxane | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8420 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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